Cas no 140479-96-5 (Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]-)
140479-96-5 structure
Product Name:Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]-
CAS No:140479-96-5
MF:C17H18O3
MW:270.323025226593
CID:1298849
Update Time:2024-08-03
Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]-
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- Inchi: 1S/C17H18O3/c1-13(18)20-16-11-9-14(10-12-16)5-4-7-15-6-2-3-8-17(15)19/h2-3,6,8-12,19H,4-5,7H2,1H3
- InChI Key: YOQQPRXNSXTBTG-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC=C1CCCC1=CC=C(OC(C)=O)C=C1
Computed Properties
- Exact Mass: 270.12564
Experimental Properties
- Density: 1.147±0.06 g/cm3(Predicted)
- Boiling Point: 406.7±33.0 °C(Predicted)
- PSA: 46.53
- pka: 10.38±0.30(Predicted)
Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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